2,2-Dimethyl-3-anilino-3-phenylpropanoic acid ethyl ester

• IUPAC Name: ethyl 3-anilino-2,2-dimethyl-3-phenylpropanoate
• InChI: InChI=1S/C19H23NO2/c1-4-22-18(21)19(2,3)17(15-11-7-5-8-12-15)20-16-13-9-6-10-14-16/h5-14,17,20H,4H2,1-3H3
• InChI Key: TVSCYZSSCNOTRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C(C1=CC=CC=C1)NC2=CC=CC=C2
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2,2-Dimethyl-3-anilino-3-phenylpropanoic acid ethyl ester, also known as DMAP, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. DMAP is commonly used as a catalyst in organic synthesis reactions due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-3-anilino-3-phenylpropanoic acid ethyl ester as a catalyst is thought to involve the formation of a complex between this compound and the substrate. The complex then undergoes a reaction to form the desired product. This compound acts as a nucleophile in the reaction by donating a lone pair of electrons to the substrate. This activates the substrate and makes it more reactive towards the reaction.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-carcinogenic in animal studies. This compound is also not expected to have any significant effects on the environment.

Advantages and Limitations for Lab Experiments

2,2-Dimethyl-3-anilino-3-phenylpropanoic acid ethyl ester has several advantages as a catalyst in lab experiments. It is a relatively inexpensive reagent and is readily available. This compound is also stable and can be stored for long periods of time without decomposition. However, this compound has some limitations as a catalyst. It is not effective in reactions that involve strong acids or bases. In addition, this compound can cause side reactions such as epimerization and racemization in some reactions.

Future Directions

There are several future directions for the use of 2,2-Dimethyl-3-anilino-3-phenylpropanoic acid ethyl ester in scientific research. One direction is to develop new synthetic methods that use this compound as a catalyst. Another direction is to study the mechanism of action of this compound in more detail. This could lead to the development of more efficient catalysts that are based on the same principles as this compound. Finally, this compound could be used as a probe in other spectroscopic techniques such as mass spectrometry and infrared spectroscopy.
Conclusion:
In conclusion, this compound is a versatile chemical compound that has been widely used in scientific research. It is a catalyst that is effective in a variety of organic synthesis reactions. This compound has several advantages as a catalyst, including its low cost and stability. However, it also has some limitations, such as its inability to work with strong acids or bases. Future research on this compound could lead to the development of new synthetic methods and more efficient catalysts.

Scientific Research Applications

2,2-Dimethyl-3-anilino-3-phenylpropanoic acid ethyl ester has been widely used in scientific research as a catalyst in organic synthesis reactions. It has been shown to be effective in a variety of reactions such as esterification, amidation, and acylation. This compound is also used as a reagent in the synthesis of pharmaceuticals and natural products. In addition, this compound has been used as a probe in NMR spectroscopy to study the binding of ligands to proteins.